Cas no 139713-81-8 (Butanoic acid,3-hydroxy-2-methyl-,(3S,4aS,5S,6S,7S,11S,12aS)-3,5,11-tris(acetyloxy)-1,2,3,4,4a,5,6,7,8,11,12,12a-dodecahydro-9,12a,13,13-tetramethyl-4-methylene-6,10-methanobenzocyclodecen-7-ylester, (2R,3S)-)

Butanoic acid,3-hydroxy-2-methyl-,(3S,4aS,5S,6S,7S,11S,12aS)-3,5,11-tris(acetyloxy)-1,2,3,4,4a,5,6,7,8,11,12,12a-dodecahydro-9,12a,13,13-tetramethyl-4-methylene-6,10-methanobenzocyclodecen-7-ylester, (2R,3S)- Properties

Names and Identifiers

• Butanoic acid,3-hydroxy-2-methyl-,(3S,4aS,5S,6S,7S,11S,12aS)-3,5,11-tris(acetyloxy)-1,2,3,4,4a,5,6,7,8,11,12,12a-dodecahydro-9,12a,13,13-tetramethyl-4-methylene-6,10-methanobenzocyclodecen-7-ylester, (2R,3S)-
• Yunnanxane
• (1β,2β,3β,8α,10α,14β)-2,5,10-Triacetoxytaxa-4(20),11-dien-14-yl ( 2R,3S)-3-hydroxy-2-methylbutanoate
• Butanoic acid,3-hydroxy-2-methyl-,(3S,4aS,5S,6S,7S,11S,12aS)-3,5,11-tris(acetyloxy)-1,2,3,4,4a,5,6,7,8,11,12,12a-dodecahydro-
• Butanoic acid,3-hydroxy-2-methyl-,(3S,4aS,5S,6S,7S,11S,12aS)-3,5,11-tris(acetyloxy)-1,2,3,4,4a,5,6,7,8,11,12,12a-dodecahydro-9,12a,13,13-tetramethyl-4-methylene-6,10-methanobenzocyclodecen-7-ylester,
• Butanoic acid,3-hydroxy-2-methyl-,(3S,4aS,5S,6S,7S,11S,12aS)-3,5,11-tris(acetyloxy)-1,2,3,4,4a...
• Crataegolic acid
• CRATEGOLIC ACID
• Maslinic acid,Crataegolic acid
• maslinicacid
• (2R,3S)-3-Hydroxy-2-methylbutanoic acid (3S,4aS,5S,6S,7S,11S,12aS)-3,5,11-tris(acetyloxy)-1,2,3,4,4a,5,6,7,8,11,12,12a-dodecahydro-9,12a,13,13-tetramethyl-4-methylene-6,10-methanobenzocyclodecen-7-yl ester
• [ "" ]
• T725E7U7QJ
• DTXSID30930563
• [(1R,2R,3R,8R,10R,14S)-2,5,10-Triacetyloxy-8,12,15,15-tetramethyl-4-methylidene-14-tricyclo[9.3.1.03,8]pentadec-11-enyl] (2R,3S)-3-hydroxy-2-methylbutanoate
• 139713-81-8
• UNII-T725E7U7QJ
• Butanoic acid, 3-hydroxy-2-methyl-, 3,5,11-tris(acetyloxy)-1,2,3,4,4a,5,6,7,8,11,12,12a-dodecahydro-9,12a,13,13-tetramethyl-4-methylene-6,10-methanobenzocyclodecen-7-yl ester, (3S-(3alpha,4aalpha,5alpha,6beta,7beta(2S*,3R*),11beta,12abeta))-
• (+)-YUNNANXANE
• Yunnanxane, (+)-
• BUTANOIC ACID, 3-HYDROXY-2-METHYL-, 3,5,11-TRIS(ACETYLOXY)-1,2,3,4,4A,5,6,7,8,11,12,12A-DODECAHYDRO-9,12A,13,13-TETRAMETHYL-4-METHYLENE-6,10-METHANOBENZOCYCLODECEN-7-YL ESTER, (3S-(3.ALPHA.,4A.ALPHA.,5.ALPHA.,6.BETA.,7.BETA.(2S*,3R*),11.BETA.,12A.BETA.))-
• AKOS040762522
• +Expand

• InChIKey： FMPIEMVVEJGMCY-UHFFFAOYSA-N
• Inchi： InChI=1S/C31H46O9/c1-15-13-23(40-29(36)16(2)18(4)32)27-28(39-21(7)35)26-17(3)22(37-19(5)33)11-12-31(26,10)14-24(38-20(6)34)25(15)30(27,8)9/h16,18,22-24,26-28,32H,3,11-14H2,1-2,4-10H3
• SMILES： CC(C(C(OC1CC(C)=C2C(CC3(CCC(OC(=O)C)C(=C)C3C(OC(=O)C)C1C2(C)C)C)OC(=O)C)=O)C)O

Computed Properties

• Exact Mass: 562.31400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 10
• Monoisotopic Mass: 562.31418304g/mol
• Heavy Atom Count: 40
• Complexity: 1090
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 125Ų

Experimental Properties

• LogP: 4.44900
• PSA: 125.43000
• Boiling Point: 611.9±55.0 °C at 760 mmHg
• Melting Point: 161 ºC
• Vapor Pressure: 0.0±4.0 mmHg at 25°C
• Flash Point: 185.0±25.0 °C
• Solubility: Almost insoluble (0.013 g/l) (25 º C),
• Color/Form: Cryst.
• Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),